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Introduction
In the landscape of modern drug discovery, the journey from a promising chemical entity to a

viable therapeutic agent is paved with rigorous scientific evaluation. Central to this evaluation is

a deep understanding of a molecule's physicochemical properties, which govern its behavior

from synthesis and formulation to its ultimate pharmacokinetic and pharmacodynamic profile.

This guide focuses on 3-(2-Chloro-4-cyanophenyl)propanol, a substituted aromatic alcohol.

While not a therapeutic agent itself, its structural motifs—specifically the 2-chloro-4-

cyanophenyl group—are present in a number of potent, biologically active molecules, including

novel antagonists of the androgen receptor.[1][2]

This document serves as a technical resource for researchers, medicinal chemists, and drug

development professionals. It provides a comprehensive analysis of the core physicochemical

properties of 3-(2-Chloro-4-cyanophenyl)propanol, outlines robust, field-proven protocols for

their experimental determination, and discusses the profound implications of these properties
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for its application as a key intermediate in synthetic and medicinal chemistry. The narrative is

structured not as a rigid template, but as a logical exploration of the molecule, blending

established theory with practical, actionable methodologies.

Chemical Identity and Structure
A molecule's identity and three-dimensional architecture are the primary determinants of its

physical and chemical behavior.

Molecular Formula: C₁₀H₁₀ClNO

Molecular Weight: 195.64 g/mol

IUPAC Name: 3-(2-Chloro-4-cyanophenyl)propan-1-ol

CAS Number: Not available.

The structure combines a polar propanol side chain, capable of acting as a hydrogen bond

donor and acceptor, with a substituted aromatic ring. The phenyl ring's properties are

significantly modulated by its substituents: a chloro group at position 2 and a cyano group at

position 4. Both are electron-withdrawing groups that influence the electron density of the ring

and contribute to the molecule's overall polarity and reactivity.

Caption: Chemical structure of 3-(2-Chloro-4-cyanophenyl)propanol.

Core Physicochemical Properties: A Predictive
Analysis
Direct experimental data for this specific molecule is not readily available in public literature.

However, by leveraging our understanding of chemical principles and data from structurally

analogous compounds, we can establish a reliable predictive profile. These parameters are

fundamental to predicting a compound's behavior in both chemical reactions and biological

systems.
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Property
Predicted Value / Expected
Behavior

Rationale & Significance in
Drug Development

Physical State
White to off-white solid or a

viscous oil.

Affects handling, storage, and

formulation strategies. Solid-

state properties (crystallinity,

polymorphism) are critical for

API development.

Melting Point 80-120 °C

The related 3-(2-chloro-4-

cyanophenyl) propanoic acid

has a melting point of 127-

219°C[3]. The propanol will

likely be lower due to reduced

dimerization capacity

compared to the carboxylic

acid. A defined melting point is

an indicator of purity.

Boiling Point >250 °C (at atm. pressure)

High boiling point is expected

due to the molecular weight

and hydrogen bonding

capability of the alcohol group.

Distillation would likely require

reduced pressure to prevent

decomposition.

Aqueous Solubility Poor to sparingly soluble.

The molecule possesses both

a large hydrophobic

chlorophenyl group and polar

hydroxyl and cyano functions.

Solubility is a critical barrier for

many drugs and intermediates.

[4]

Lipophilicity (LogP) 2.5 - 3.5 Based on analogs like 3-(4-

Chlorophenyl)propanal (LogP

~2.2)[5] and the addition of a

polar cyano group and a non-

polar chloro group. LogP is a
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crucial determinant of

membrane permeability,

protein binding, and ADME

properties.[6]

pKa ~16-18 (Alcohol proton)

The propanol -OH is a very

weak acid, similar to other

primary alcohols. It will be non-

ionized at physiological pH,

meaning its charge state will

not vary in the body.

Anticipated Spectral Characteristics
Spectroscopic analysis is indispensable for structural confirmation and purity assessment.

Based on the functional groups present, the following spectral data would be expected:

¹H NMR: Signals would include aromatic protons in the 7-8 ppm region (with splitting

patterns dictated by the substitution), and three distinct aliphatic signals for the propanol

chain's -CH₂- groups between ~1.5 and 4.0 ppm, plus a signal for the hydroxyl proton.

¹³C NMR: Expect distinct signals for the aromatic carbons (some quaternary), the nitrile

carbon (~115-120 ppm), and the three aliphatic carbons of the propanol chain, with the

carbon bearing the -OH group being the most downfield (~60-70 ppm).

FTIR (Infrared Spectroscopy): Key characteristic peaks would include a broad O-H stretch

(~3300-3400 cm⁻¹), a sharp C≡N stretch (~2220-2240 cm⁻¹), C-H stretches (aromatic and

aliphatic, ~2850-3100 cm⁻¹), and C-Cl stretches in the fingerprint region.[7]

Mass Spectrometry (MS): The molecular ion peak (M+) would be expected at m/z 195, with a

characteristic M+2 isotope peak approximately one-third the intensity of the M+ peak,

confirming the presence of a single chlorine atom.

Experimental Protocols for Physicochemical
Characterization
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To move from prediction to empirical fact, rigorous and standardized experimental protocols are

required. The following sections detail the methodologies for determining the most critical

physicochemical parameters for a drug intermediate like 3-(2-Chloro-4-
cyanophenyl)propanol.

Protocol 1: Determination of Lipophilicity (LogP)
Principle: The octanol-water partition coefficient (LogP) is the ratio of a compound's

concentration in an octanol phase to its concentration in an aqueous phase at equilibrium.[8] It

is a key indicator of lipophilicity. The shake-flask method is the gold standard for its

determination.

Methodology: Shake-Flask Method (Adapted from OECD Guideline 117)

Preparation of Phases: Prepare a phosphate buffer at pH 7.4 to mimic physiological

conditions. Pre-saturate the buffer with n-octanol and, separately, pre-saturate n-octanol with

the buffer by mixing for 24 hours and allowing the layers to separate.

Stock Solution: Prepare a stock solution of 3-(2-Chloro-4-cyanophenyl)propanol in n-

octanol.

Partitioning: In a suitable vessel, combine a precise volume of the pre-saturated n-octanol

stock solution with a precise volume of the pre-saturated buffer.

Equilibration: Agitate the vessel at a constant temperature (e.g., 25 °C) for a sufficient time to

reach equilibrium (typically 2-24 hours). The system must be allowed to settle completely for

phase separation.

Phase Separation & Sampling: Carefully separate the two phases. Centrifugation is

recommended to ensure complete separation.

Quantification: Determine the concentration of the analyte in both the n-octanol and aqueous

phases using a validated analytical method, typically HPLC-UV, due to the presence of a

chromophore.

Calculation: Calculate LogP using the formula: LogP = log₁₀ ([Concentration]ₒ꜀ₜₐₙₒₗ /
[Concentration]ₐᵩᵤₑₒᵤₛ)
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Caption: Workflow for LogP determination via the shake-flask method.
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Protocol 2: Stability Assessment via Forced Degradation
Principle: Forced degradation studies expose a compound to stress conditions exceeding

those of accelerated stability testing.[9] These studies are crucial for identifying potential

degradation products, understanding degradation pathways, and developing stability-indicating

analytical methods, as mandated by ICH guideline Q1A(R2).

Methodology: Stress Condition Exposure

Baseline: Prepare a solution of 3-(2-Chloro-4-cyanophenyl)propanol in a suitable solvent

(e.g., acetonitrile/water). Analyze this "time zero" sample using a validated HPLC method to

determine the initial purity and peak area.

Acid Hydrolysis: Add 0.1 M HCl to the sample solution. Store at 60 °C for a defined period

(e.g., 24, 48 hours).

Base Hydrolysis: Add 0.1 M NaOH to the sample solution. Store at 60 °C for a defined

period.

Oxidative Degradation: Add 3% H₂O₂ to the sample solution. Store at room temperature,

protected from light, for a defined period.

Thermal Degradation: Store the solid compound and a solution of the compound at an

elevated temperature (e.g., 80 °C) in a stability chamber.

Photostability: Expose the solid compound and a solution to controlled UV and visible light

conditions as per ICH Q1B guidelines.

Analysis: At each time point, withdraw an aliquot of the stressed sample, neutralize if

necessary, and analyze by HPLC-UV/DAD. Compare the chromatogram to the time-zero

sample to identify new peaks (degradants) and quantify the loss of the parent compound.

Mass balance should be assessed to ensure all major degradants are observed.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.accessdata.fda.gov/drugsatfda_docs/omuf/order/supportDoc/OTC000039/3.2.S.7.1_Stability_Summary_and_Conclusions/rev_stability-summary_090026f88e12c644.pdf
https://www.benchchem.com/product/b8437245/docs?utm_src=pdf-body#physicochemical-properties-of-3-2-chloro-4-cyanophenyl-propanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8437245?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stress Conditions

Data Interpretation

Prepare Analyte Solution
& Analyze (T=0)

Acid Hydrolysis
(0.1M HCl, 60°C)

Base Hydrolysis
(0.1M NaOH, 60°C)

Oxidation
(3% H₂O₂, RT)

Thermal Stress
(Solid & Solution, 80°C)

Photostability
(ICH Q1B Light)

Analyze Samples at Time Points
(HPLC-UV/DAD)

Identify Degradation Pathways Develop Stability-Indicating Method Establish Specifications for Impurities

Click to download full resolution via product page

Caption: Workflow for a forced degradation (stress testing) study.

Relevance in Medicinal Chemistry and Drug
Development
The true value of a chemical intermediate like 3-(2-Chloro-4-cyanophenyl)propanol is
realized in its application. The 2-chloro-4-cyanophenyl scaffold is a "privileged" structure in

certain areas of medicinal chemistry. Recent research has identified this core in highly potent

and selective non-steroidal antagonists of the androgen receptor (AR), which are being

developed for the treatment of prostate cancer.[1][2]

3-(2-Chloro-4-cyanophenyl)propanol represents a key building block for the synthesis of

these advanced therapeutic candidates. The propanol functional group is a versatile handle for

further chemical modification. It can be:
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Oxidized to an aldehyde or carboxylic acid for amide coupling or other conjugations.

Converted to a leaving group (e.g., tosylate, mesylate) for nucleophilic substitution.

Used in etherification reactions.

A thorough understanding of its physicochemical properties is therefore not an academic

exercise, but a prerequisite for its effective use:

Solubility data informs the choice of reaction solvents, ensuring efficient and scalable

synthetic procedures.

LogP values help predict the chromatographic behavior of the intermediate and its

derivatives, aiding in the design of purification strategies.

Stability profiles are critical for defining storage conditions and ensuring the integrity of the

material before it is used in a Good Manufacturing Practice (GMP) synthesis of an Active

Pharmaceutical Ingredient (API).

Conclusion
3-(2-Chloro-4-cyanophenyl)propanol is a molecule of significant interest, positioned as a

valuable intermediate for the synthesis of next-generation pharmaceuticals. This guide has

provided a detailed, predictive overview of its core physicochemical properties, from solubility

and lipophilicity to stability. More importantly, it has laid out the standardized, self-validating

experimental frameworks required to confirm these predictions empirically. For the medicinal

chemist and drug development scientist, the data and protocols herein provide a critical

foundation for leveraging this compound's potential, enabling more efficient synthesis, robust

process development, and ultimately, the faster progression of novel drug candidates from the

laboratory to the clinic.

References
StudyPulse. (2025, April 5). Spectral Data Interpretation for Organic Structure Determination.
PrepChem.com. Synthesis of 3-(2-chloro-4-cyanophenyl) propanoic acid.
The Royal Society of Chemistry. Supporting Information.
PrepChem.com. Synthesis of ethyl 3-(2-chloro-4-cyanophenyl)propanoate.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b8437245/docs?utm_src=pdf-body#physicochemical-properties-of-3-2-chloro-4-cyanophenyl-propanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8437245?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


U.S. Food & Drug Administration. (n.d.). 3.2.S.7.1 Stability Summary and Conclusions.
accessdata.fda.gov.
U.S. Food & Drug Administration. (n.d.). 3.2.S.7.3 Stability Data.
Google Patents. (n.d.). CN108383703B - 3' -chlorophenylpropanol synthesis process.
Seven Star Pharma. (n.d.). pKa and Log P.
PubChem. (n.d.). 3-(4-Chlorophenyl)propanal. National Center for Biotechnology
Information.
U.S. Environmental Protection Agency. (n.d.). 3-Amino-3-(2-chlorophenyl)propan-1-ol
Properties. CompTox Chemicals Dashboard.
Technical Disclosure Commons. (2021, May 3). Process for the preparation of N-{(2S)-1-[3-
(3-chloro-4-cyanophenyl)-1H-pyrazol-1-yl] propan-2-yl}-5-(1-hydroxyethyl)-1H-pyrazole-3-
carboxamide.
Agilent Technologies, Inc. (2014, February 10). Determination of Log P for Compounds of
Different Polarity Using the Agilent 1200 Infinity Series HDR-DAD Impurity Analyzer System.
Rajan, S. T. (2021, May 3). Process for the preparation of N-{(2S)-1-[3-(3-chloro-4-
cyanophenyl)-1H-pyrazol-1yl] propan-2-yl}-5-(1-hydroxyethyl)-1H-pyrazole-3-carboxamide.
Technical Disclosure Commons.
PubMed. (2022, October 13). Discovery of 2-(1-(3-Chloro-4-cyanophenyl)-1 H-pyrazol-3-
yl)acetamides as Potent, Selective, and Orally Available Antagonists Targeting the Androgen
Receptor. National Center for Biotechnology Information.
ResearchGate. (n.d.). Discovery of 2-(1-(3-Chloro-4-cyanophenyl)-1 H -pyrazol-3-
yl)acetamides as Potent, Selective, and Orally Available Antagonists Targeting the Androgen
Receptor.
MDPI. (2015, December 29). The Prodrug Approach: A Successful Tool for Improving Drug
Solubility.
McMahon, R. J. (n.d.). CHEM 344/345 – Spectroscopy and Spectrometry in Organic
Chemistry. University of Wisconsin-Madison.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Discovery of 2-(1-(3-Chloro-4-cyanophenyl)-1 H-pyrazol-3-yl)acetamides as Potent,
Selective, and Orally Available Antagonists Targeting the Androgen Receptor - PubMed

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b8437245?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/36154033/
https://pubmed.ncbi.nlm.nih.gov/36154033/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8437245?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[pubmed.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. prepchem.com [prepchem.com]

4. mdpi.com [mdpi.com]

5. 3-(4-Chlorophenyl)propanal | C9H9ClO | CID 11535622 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. sevenstarpharm.com [sevenstarpharm.com]

7. www2.chem.wisc.edu [www2.chem.wisc.edu]

8. agilent.com [agilent.com]

9. accessdata.fda.gov [accessdata.fda.gov]

To cite this document: BenchChem. [Physicochemical properties of 3-(2-Chloro-4-
cyanophenyl)propanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8437245/docs#physicochemical-properties-of-3-2-
chloro-4-cyanophenyl-propanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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